Cas no 1803833-52-4 (Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate)

Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both an iodo and trifluoromethyl group on the pyridine ring enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Stille couplings. The ester functionality at the 6-position further allows for derivatization into carboxylic acids or amides, broadening its applicability in medicinal chemistry. Its structural features contribute to improved metabolic stability and lipophilicity in target molecules. This compound is particularly useful in the development of fluorinated bioactive compounds, where the trifluoromethyl group can influence binding affinity and pharmacokinetic properties.

Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate structure

1803833-52-4 structure

Product Name:Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate

CAS No:1803833-52-4

MF:C₉H₇F₃INO₂

MW:345.057065248489

CID:4906976

Update Time:2025-11-06

Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate
- Inchi： 1S/C9H7F3INO2/c1-16-7(15)4-5-2-3-6(13)8(14-5)9(10,11)12/h2-3H,4H2,1H3
- InChI Key： UWINUEULDNIPKB-UHFFFAOYSA-N
- SMILES： IC1C=CC(CC(=O)OC)=NC=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 260
XLogP3: 2.2
Topological Polar Surface Area: 39.2

Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004357-250mg	Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate	1803833-52-4	95%	250mg	$1,068.20	2022-04-02
Alichem	A029004357-500mg	Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate	1803833-52-4	95%	500mg	$1,802.95	2022-04-02
Alichem	A029004357-1g	Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate	1803833-52-4	95%	1g	$2,952.90	2022-04-02

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Additional information on Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate

Research Briefing on Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1803833-52-4) in Chemical Biology and Pharmaceutical Applications

Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1803833-52-4) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies highlight its potential in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored the synthetic utility of Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate. For instance, a 2023 study demonstrated its role as a key precursor in the synthesis of kinase inhibitors, showcasing its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The trifluoromethyl group's electron-withdrawing properties enhance the compound's stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

In addition to its synthetic applications, Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate has been investigated for its pharmacological potential. A preclinical study published in European Journal of Pharmacology (2024) reported its derivative's efficacy in modulating inflammatory pathways, suggesting promise for treating autoimmune disorders. The iodine moiety facilitates further functionalization, enabling researchers to tailor the compound's properties for specific biological targets.

Ongoing research also emphasizes the compound's role in positron emission tomography (PET) tracer development. Its ability to incorporate radioactive isotopes (e.g., iodine-124) positions it as a candidate for imaging applications, as noted in a recent Nuclear Medicine and Biology article. This dual functionality—therapeutic and diagnostic—underscores its importance in theranostics.

Despite these advances, challenges remain in optimizing the compound's pharmacokinetics and minimizing off-target effects. Future directions include structural modifications to improve selectivity and collaborations with computational chemists for in silico modeling. Methyl 3-iodo-2-(trifluoromethyl)pyridine-6-acetate exemplifies the intersection of synthetic chemistry and drug discovery, offering a robust platform for next-generation pharmaceuticals.